Cas no 1810074-71-5 ((S)-2-(Methylamino)-2-phenylethanol hydrochloride)

• Product Name: (S)-2-(Methylamino)-2-phenylethanol hydrochloride
• CAS No: 1810074-71-5
• MF: C₉H₁₄ClNO
• MW: 187.666561603546
• MDL: MFCD28986167
• CID: 3038714
• PubChem ID: 91844858
• Update Time: 2025-06-12

(S)-2-(Methylamino)-2-phenylethanol hydrochloride Chemical and Physical Properties

Names and Identifiers

• (S)-2-(Methylamino)-2-phenylethanol hydrochloride
• CS-0196890
• (S)-2-(METHYLAMINO)-2-PHENYLETHANOL HCl
• EN300-25644190
• (2S)-2-(methylamino)-2-phenylethanol hydrochloride
• (2S)-2-(methylamino)-2-phenylethanol;hydrochloride
• 1810074-71-5
• Benzeneethanol, beta-(methylamino)-, hydrochloride (1:1), (betaS)-
• (2S)-2-(methylamino)-2-phenylethan-1-ol hydrochloride
• O10205
• AKOS025395802
• (S)-2-(Methylamino)-2-phenylethanolhydrochloride
• DS-8167

• MDL： MFCD28986167
• Inchi： 1S/C9H13NO.ClH/c1-10-9(7-11)8-5-3-2-4-6-8;/h2-6,9-11H,7H2,1H3;1H/t9-;/m1./s1
• InChI Key： PUYJUPCZJUYIKT-SBSPUUFOSA-N
• SMILES： Cl.OC[C@H](C1C=CC=CC=1)NC

Computed Properties

• Exact Mass: 187.0763918g/mol
• Monoisotopic Mass: 187.0763918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 99.7
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on (S)-2-(Methylamino)-2-phenylethanol hydrochloride

Comprehensive Overview of (S)-2-(Methylamino)-2-phenylethanol hydrochloride (CAS No. 1810074-71-5)

The compound (S)-2-(Methylamino)-2-phenylethanol hydrochloride (CAS No. 1810074-71-5) is a chiral organic molecule with significant relevance in pharmaceutical and chemical research. Its unique structure, featuring a phenyl ring and an ethanolamine backbone, makes it a valuable intermediate in the synthesis of various bioactive compounds. The hydrochloride salt form enhances its stability and solubility, which is crucial for laboratory and industrial applications.

In recent years, the demand for chiral compounds like (S)-2-(Methylamino)-2-phenylethanol hydrochloride has surged due to their role in asymmetric synthesis and drug development. Researchers and manufacturers are increasingly focusing on enantiomerically pure substances to improve the efficacy and safety of therapeutic agents. This compound, with its stereochemical purity, aligns perfectly with these trends, making it a subject of interest in academic and industrial circles.

One of the key applications of (S)-2-(Methylamino)-2-phenylethanol hydrochloride is in the development of central nervous system (CNS) drugs. Its structural similarity to neurotransmitters like dopamine and epinephrine allows it to act as a building block for potential treatments targeting neurological disorders. This has sparked discussions in online forums and search queries, with users often asking, "What are the uses of (S)-2-(Methylamino)-2-phenylethanol hydrochloride in medicine?" or "How is CAS No. 1810074-71-5 synthesized?"

From a synthetic chemistry perspective, the preparation of (S)-2-(Methylamino)-2-phenylethanol hydrochloride involves multi-step processes, including enantioselective reduction and amine protection. These methods are frequently searched by chemists looking for optimized protocols. The compound's high enantiomeric excess (ee) is a critical quality parameter, often highlighted in research papers and product specifications.

Another area of interest is the compound's role in catalysis. Asymmetric catalysis is a hot topic in green chemistry, and (S)-2-(Methylamino)-2-phenylethanol hydrochloride can serve as a ligand or precursor in catalytic systems. This aligns with the growing emphasis on sustainable and eco-friendly chemical processes, a trend reflected in search engine queries like "green synthesis of chiral amines" or "applications of enantiopure compounds in catalysis."

Quality control and analytical methods for (S)-2-(Methylamino)-2-phenylethanol hydrochloride are also frequently discussed. Techniques such as HPLC, NMR, and mass spectrometry are essential for verifying its purity and stereochemical integrity. These topics are often searched by quality assurance professionals and researchers, underscoring the compound's importance in high-standard manufacturing.

In summary, (S)-2-(Methylamino)-2-phenylethanol hydrochloride (CAS No. 1810074-71-5) is a versatile and valuable compound with broad applications in pharmaceuticals, catalysis, and synthetic chemistry. Its chiral nature and functional groups make it a focal point for researchers aiming to develop innovative solutions in drug discovery and sustainable chemistry. As interest in enantiomerically pure compounds grows, this molecule will likely remain a key player in advancing scientific and industrial progress.